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Compound of Interest |

Compound Name: Propylene glycol acrylate
CAS No.: 25584-83-2
Cat. No.: B1591637

Get Quote

This in-depth guide provides a comprehensive overview of propylene glycol acrylate, a
versatile monomer with significant applications across various scientific and industrial domains.
From its fundamental chemical structure to its diverse applications in materials science and
drug development, this document serves as a critical resource for researchers, scientists, and
professionals.

Molecular Structure and Chemical Identity

Propylene glycol acrylate, systematically known as propane-1,2-diol;prop-2-enoic acid, is an
acrylate ester formed from the reaction of propylene glycol and acrylic acid.[1][2] Its unique
molecular architecture, featuring both a reactive acrylate group and a hydroxyl group, imparts a
valuable combination of properties that make it a key building block in polymer synthesis.

The presence of the acrylate group allows for polymerization, typically via free-radical
mechanisms, to form a wide range of polymeric materials. The hydroxyl group provides a site
for further chemical maodification, enabling the creation of functionalized polymers with tailored
properties.
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Several identifiers are used to categorize this compound:
« CAS Number: 25584-83-2[1][2]

e Molecular Formula: C6H1204[1][2]

o |[UPAC Name: propane-1,2-diol;prop-2-enoic acid[1][2]

It is important to distinguish between propylene glycol monoacrylate and its diacrylate
counterpart, as their functionalities and resulting polymer structures differ significantly.
Propylene glycol diacrylate possesses two acrylate groups, leading to cross-linked polymer
networks.[3]

Physicochemical Properties

The physical and chemical properties of propylene glycol acrylate are crucial for its handling,
processing, and application. It exists as a clear, colorless liquid under standard conditions.[2]

Property Value Source(s)
Molecular Weight 130.14 g/mol [1]

) Approximately 1.049 - 1.06
Density [1114]

g/cm3

Boiling Point Approximately 202 °C [1]
Refractive Index ~1.451 516171
Flash Point 100 °C (closed cup) [41[5]

- Miscible with water and many
Solubility ] [41[8]
organic solvents

Note: Some properties may vary slightly depending on the specific isomer and purity.

The miscibility of propylene glycol acrylate with a broad range of solvents is a significant
advantage in many formulations, allowing for homogeneous reaction mixtures and uniform
coatings.[4][8]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.smolecule.com/products/s1902659
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxypropyl-acrylate
https://www.smolecule.com/products/s1902659
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxypropyl-acrylate
https://www.smolecule.com/products/s1902659
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxypropyl-acrylate
https://www.tandfonline.com/doi/pdf/10.1163/156855508X391103
https://www.benchchem.com/product/b1591637/docs?utm_src=pdf-body#propylene-glycol-acrylate-a-comprehensive-technical-guide-for-scientific-and-research-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxypropyl-acrylate
https://www.smolecule.com/products/s1902659
https://www.smolecule.com/products/s1902659
https://www.chembk.com/en/chem/PROPYLENE%20GLYCOL%20MONOACRYLATE
https://www.smolecule.com/products/s1902659
https://www.sigmaaldrich.com/KR/ko/product/aldrich/469815
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1426809.htm
https://www.chemdad.com/index.php?c=article&id=34162
https://www.chembk.com/en/chem/PROPYLENE%20GLYCOL%20MONOACRYLATE
https://www.sigmaaldrich.com/KR/ko/product/aldrich/469815
https://www.chembk.com/en/chem/PROPYLENE%20GLYCOL%20MONOACRYLATE
https://en.wikipedia.org/wiki/Propylene_glycol
https://www.benchchem.com/product/b1591637/docs?utm_src=pdf-body#propylene-glycol-acrylate-a-comprehensive-technical-guide-for-scientific-and-research-applications
https://www.chembk.com/en/chem/PROPYLENE%20GLYCOL%20MONOACRYLATE
https://en.wikipedia.org/wiki/Propylene_glycol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis and Polymerization

The synthesis of propylene glycol acrylate can be achieved through several chemical routes.
The choice of synthesis method often depends on the desired purity, scale of production, and
available starting materials.

Synthesis Methodologies

Direct Esterification: This is a common method involving the reaction of propylene glycol with
acrylic acid in the presence of an acid catalyst and a polymerization inhibitor to prevent
premature polymerization of the acrylate monomer.[1]

Reaction with Propylene Oxide: An alternative route involves the ring-opening reaction of
propylene oxide with acrylic acid.[4] This method can offer high yields and selectivity.

Sustainable Routes: Emerging research focuses on bio-based synthesis pathways, such as the
conversion of glycerol, a byproduct of biodiesel production, into propylene glycol acrylate.[1]

The following diagram illustrates a generalized workflow for the direct esterification synthesis of
propylene glycol acrylate.
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Caption: A schematic of the direct esterification process for propylene glycol acrylate
synthesis.

Polymerization Mechanisms

Propylene glycol acrylate readily undergoes polymerization through free-radical mechanisms.
This can be initiated by thermal initiators, photoinitiators, or high-energy radiation. The resulting
poly(propylene glycol acrylate) can be a linear polymer or, if diacrylate monomers are
included, a cross-linked network.[3] The ability to control the extent of polymerization and
cross-linking is fundamental to tailoring the material properties for specific applications.

Key Applications in Research and Development

The unigue combination of a reactive acrylate group and a hydrophilic propylene glycol
backbone makes this monomer highly valuable in a multitude of applications.
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Polymer and Materials Science

Coatings and Adhesives: Propylene glycol acrylate is a key component in the formulation
of coatings, inks, and adhesives.[1] Its ability to form durable and flexible films upon curing
makes it suitable for a wide range of substrates.

Resin Modification: It can be used as a reactive diluent for resins, reducing viscosity and
improving processing characteristics without significantly compromising the final properties
of the cured material.

Hydrogels: The hydrophilic nature of the propylene glycol unit makes it a suitable monomer
for the synthesis of hydrogels, which have applications in areas such as soft contact lenses
and superabsorbent materials.

Drug Delivery and Biomedical Applications

The biocompatibility of propylene glycol makes its acrylate derivatives attractive for biomedical

applications.

Nanoparticle Formulation: Propylene glycol acrylate can be polymerized to form
nanoparticles for drug delivery systems.[1] These nanoparticles can encapsulate
hydrophobic drugs, enhancing their solubility and bioavailability.

Biomaterial Surface Modification: The monomer can be grafted onto the surfaces of
biomaterials to improve their biocompatibility and reduce protein fouling.

The following diagram illustrates the logical relationship of propylene glycol acrylate's

properties to its primary applications.
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Caption: The relationship between the core properties and applications of propylene glycol
acrylate.

Safety and Handling

While propylene glycol itself is generally regarded as safe (GRAS) for use in food and
pharmaceuticals, propylene glycol acrylate is a reactive chemical that requires careful
handling.[9]

« Toxicity: It is considered toxic if swallowed, inhaled, or absorbed through the skin.[1]
e Irritation: It can cause skin and eye irritation.[1][10][11]

» Sensitization: May cause an allergic skin reaction.[1][10][11]

Experimental Protocol: Standard Handling Procedures

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.

o Personal Protective Equipment (PPE):

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1591637/docs?utm_src=pdf-body-img#propylene-glycol-acrylate-a-comprehensive-technical-guide-for-scientific-and-research-applications
https://www.benchchem.com/product/b1591637/docs?utm_src=pdf-body#propylene-glycol-acrylate-a-comprehensive-technical-guide-for-scientific-and-research-applications
https://www.benchchem.com/product/b1591637/docs?utm_src=pdf-body#propylene-glycol-acrylate-a-comprehensive-technical-guide-for-scientific-and-research-applications
https://www.benchchem.com/product/b1591637/docs?utm_src=pdf-body#propylene-glycol-acrylate-a-comprehensive-technical-guide-for-scientific-and-research-applications
https://www.ncbi.nlm.nih.gov/books/NBK598030/
https://www.smolecule.com/products/s1902659
https://www.smolecule.com/products/s1902659
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202641/Polypropylene_glycol_acrylate.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/246832
https://www.smolecule.com/products/s1902659
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202641/Polypropylene_glycol_acrylate.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/246832
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.
o Use safety glasses or goggles to protect the eyes from splashes.

o Alab coat should be worn to protect clothing.

e Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
The container should be tightly closed. Polymerization can be initiated by heat or light, so
storage in an opaque container is recommended. Inhibitors are often added to commercial
preparations to prevent spontaneous polymerization.[5]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion

Propylene glycol acrylate is a monomer of significant industrial and scientific importance. Its
versatile chemical nature, arising from the combination of a polymerizable acrylate function and
a biocompatible, hydrophilic propylene glycol moiety, enables its use in a vast array of
applications, from high-performance coatings to advanced drug delivery systems. A thorough
understanding of its properties, synthesis, and safe handling is paramount for its effective and
responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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